Cas no 2228195-77-3 (methyl2-methyl-1-(6-methylpyridin-3-yl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(6-methylpyridin-3-yl)propan-2-ylamine
• CAS No: 2228195-77-3
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 6370935
• PubChem ID: 165697391
• Update Time: 2025-11-01

methyl2-methyl-1-(6-methylpyridin-3-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-methyl-1-(6-methylpyridin-3-yl)propan-2-ylamine
• 2228195-77-3
• methyl[2-methyl-1-(6-methylpyridin-3-yl)propan-2-yl]amine
• EN300-1757562

• Inchi： 1S/C11H18N2/c1-9-5-6-10(8-13-9)7-11(2,3)12-4/h5-6,8,12H,7H2,1-4H3
• InChI Key： NUXNUPHDAXAJJH-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1C=NC(C)=CC=1

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.9Ų

Additional information on methyl2-methyl-1-(6-methylpyridin-3-yl)propan-2-ylamine

Introduction to Methyl 2-methyl-1-(6-methylpyridin-3-yl)propan-2-ylamine (CAS No. 2228195-77-3)

Methyl 2-methyl-1-(6-methylpyridin-3-yl)propan-2-ylamine, identified by its CAS number 2228195-77-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its complex aromatic and aliphatic structure, has garnered attention due to its potential applications in drug development and biochemical studies.

The molecular structure of Methyl 2-methyl-1-(6-methylpyridin-3-yl)propan-2-ylamine consists of a pyridine ring substituted with a methyl group at the 6-position and an amine group connected to a propyl chain, which itself is modified with another methyl group at the 2-position. This unique arrangement of functional groups makes it a versatile candidate for various chemical reactions and interactions, particularly in the synthesis of more complex molecules.

In recent years, there has been a growing interest in heterocyclic compounds, such as those containing pyridine rings, due to their diverse biological activities. Pyridine derivatives are known for their role in pharmaceuticals, acting as key components in drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The presence of multiple substituents in Methyl 2-methyl-1-(6-methylpyridin-3-yl)propan-2-ylamine enhances its potential as a building block for more sophisticated pharmacological agents.

One of the most compelling aspects of this compound is its potential use in the development of novel therapeutic agents. Researchers have been exploring its interactions with biological targets, particularly enzymes and receptors involved in disease pathways. The amine group in the molecule can form hydrogen bonds and other non-covalent interactions, making it an excellent candidate for designing molecules that can selectively bind to specific biological targets.

The synthesis of Methyl 2-methyl-1-(6-methylpyridin-3-yl)propan-2-ylamine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the functionalization of the pyridine ring followed by the introduction of the propyl chain with the appropriate substituents. Advanced synthetic techniques, such as cross-coupling reactions and nucleophilic substitutions, are often employed to achieve the desired molecular structure.

Recent studies have highlighted the importance of understanding the stereochemistry of pyridine derivatives in their biological activity. The specific arrangement of substituents around the pyridine ring can significantly influence how the molecule interacts with biological targets. Methyl 2-methyl-1-(6-methylpyridin-3-yl)propan-2-ylamine, with its well-defined stereochemistry, provides an excellent platform for studying these effects.

In addition to its potential as a pharmacological agent, Methyl 2-methyl-1-(6-methylpyridin-3-yl)propan-2-ylamine has shown promise in material science applications. Its ability to form stable complexes with other molecules makes it useful in designing materials with specific properties, such as enhanced conductivity or improved biocompatibility.

The safety profile of Methyl 2-methyl-1-(6-methylpyridin-3-y)propan - 2 - ylamine is another critical aspect that has been extensively studied. Researchers have conducted various toxicity assessments to understand its potential effects on living systems. These studies have provided valuable insights into its metabolic pathways and potential side effects, which are essential for determining its suitability for pharmaceutical applications.

The regulatory landscape for new chemical entities like Methyl 2-methyl - 1 - (6 - methylpyridin - 3 - yl) propan - 2 - ylamine is stringent but well-established. Regulatory agencies require comprehensive data on its safety and efficacy before it can be approved for use in drugs or other commercial products. This ensures that only compounds that meet rigorous standards are brought to market, protecting both consumers and the environment.

In conclusion, Methyl 2-methyl - 1 - (6 - methylpyridin - 3 - yl) propan - 2 - ylamine (CAS No. 2228195 - 77 - 3) is a compound with significant potential in both pharmaceutical and material science applications. Its complex structure and diverse functional groups make it a valuable tool for researchers exploring new therapeutic agents and advanced materials. As our understanding of its properties continues to grow, so too will its applications in various scientific fields.